5-Bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridin-3-amine

• IUPAC Name: 5-bromo-4,6-dimethyl-2H-pyrazolo[3,4-b]pyridin-3-amine
• InChI: InChI=1S/C8H9BrN4/c1-3-5-7(10)12-13-8(5)11-4(2)6(3)9/h1-2H3,(H3,10,11,12,13)
• InChI Key: RLPPJNGVQYLWPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC2=NNC(=C12)N)C)Br
• Molecular Formula: C8H9BrN4
• DSSTOX Substance ID: DTXSID50408638
• Molecular Weight: 241.09 g/mol
• CAS No.: 42951-65-5

Description

5-Bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridin-3-amine is a useful research compound. Its molecular formula is C8H9BrN4 and its molecular weight is 241.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Proline-Catalyzed Domino Reactions

The paper details a method for synthesizing a series of N,3-dimethyl-5-nitro-1-aryl-1H-pyrazolo[3,4-b]pyridin-6-amines through proline-catalyzed domino reactions. This process leads to the formation of a six-membered ring in one operation (Gunasekaran, Prasanna, & Perumal, 2014).

Synthesis of Pyrazolo[4,3-b]pyridine Derivatives

This research focuses on creating 5-amino-1H-pyrazolo[4,3-b]pyridine derivatives and their annulation to form imidazole and pyrimidine rings. The study delves into the cyclocondensation of these derivatives to produce new compounds (Yakovenko et al., 2020).

Pyrido[2′,3′:3,4]pyrazolo[1,5-a]pyrimidines Synthesis

This study synthesizes various pyrido[2′,3′:3,4]pyrazolo[1,5-a]pyrimidines and explores their use in preparing tetraheterocyclic systems. The compounds' structures were determined through NMR and mass spectra analysis (El-Essawy, 2010).

Pyridin-Pyrazol Derivatives as Corrosion Inhibitors

This paper examines the use of pyridin-pyrazol derivatives as corrosion inhibitors for mild steel in hydrochloric acid, highlighting their efficiency and the mechanisms behind their inhibitory action (Cissé et al., 2011).

Synthesis of Alkyl Amide Functionalized Pyrazolo[3,4-b]pyridine Derivatives

The research focuses on synthesizing novel alkyl amide functionalized trifluoromethyl substituted pyrazolo[3,4-b]pyridine derivatives. These compounds were tested for anticancer activity against various cancer cell lines, showing promising bioactivity (Chavva et al., 2013).

Mechanism of Action

The pyrazolo[3,4-b]pyridine derivatives, synthesized from this compound, are known to inhibit TRKs. TRKs are associated with the proliferation and differentiation of cells, and their continuous activation and overexpression can cause cancer.

Future Directions

The future directions in the research of this compound and its derivatives involve their potential use as TRK inhibitors. These inhibitors are important for the treatment of various cancers, including colorectal cancer, non-small cell lung cancer, glioblastoma, and head and neck squamous cell carcinoma.